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Compound of Interest

Compound Name: 5-Bromo-1,8-naphthyridin-2-amine
Cat. No.: B12954951
Get Quote
\ J

Executive Summary

The 1,8-naphthyridine scaffold is a privileged structure in medicinal chemistry, frequently
utilized as a bioisostere for quinolines and quinazolines in kinase inhibitors (e.g., EGFR,
VEGFR). The 5-bromo-1,8-naphthyridin-2-amine derivative represents a critical "linchpin”
intermediate. The C2-amino group provides a hydrogen-bond donor/acceptor motif essential for
ATP-binding pocket interactions, while the C5-bromine serves as an electrophilic handle for
palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to elaborate the
scaffold into complex drug candidates.

This guide provides a comprehensive breakdown of the spectroscopic data required to validate
the identity and purity of this compound, distinguishing it from common regioisomers (e.g., 3-
bromo or 6-bromo analogs).

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
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Property Data
IUPAC Name 5-Bromo-1,8-naphthyridin-2-amine

Not widely listed; Analogous to 1260667-03-5
CAS Number

(2-one tautomer)

Molecular Formula

Molecular Weight 224.06 g/mol

222.97 g/mol (

Exact Mass
)
Appearance Pale yellow to tan solid
Solubility Soluble in DMSO, DMF; sparingly soluble in

Synthesis & Impurity Profile

Understanding the synthesis is prerequisite to interpreting the spectra, particularly for
identifying regioisomeric impurities.

Synthetic Route (Retrosynthetic Analysis)

The most reliable route to 5-substituted-1,8-naphthyridines involves the condensation of 2,6-
diaminopyridine with specific electrophiles or the functionalization of the pre-formed
naphthyridine core.

¢ Method A (Ring Construction): Condensation of 6-bromopyridine-2,3-diamine with
malonaldehyde bis(dimethylacetal). Risk:[1] Low regioselectivity yielding mixtures of 5-bromo
and 7-bromo isomers.

e Method B (Functionalization): Selective bromination of 1,8-naphthyridin-2-amine. Note:
Electrophilic bromination typically favors the 3- or 6-position. Accessing the 5-position often
requires starting from a 5-bromo-2-hydroxynaphthyridine precursor followed by amination.

QC Workflow Diagram
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The following diagram outlines the decision logic for validating the 5-bromo isomer against

potential impurities.
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Figure 1: Analytical workflow for confirming the 5-bromo-1,8-naphthyridin-2-amine structure.

Spectroscopic Characterization
A. Mass Spectrometry (MS)

The presence of bromine provides a definitive spectral signature due to the natural abundance

of

(50.7%) and
(49.3%).

 lonization Mode: ESI+ (Electrospray lonization, Positive mode)
o Key Diagnostic: The "Twin Peak" effect.
o Observed Signals:

o m/z 224.0:

containing

o m/z 226.0;
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containing

o Intensity Ratio: Approximately 1:1 (indicative of mono-bromination).[1]

B. Nuclear Magnetic Resonance ( H NMR)

Correct assignment of the proton signals is critical to distinguish the 5-bromo isomer from the
3-bromo or 6-bromo isomers.

Solvent: DMSO-

(Recommended due to solubility and exchangeable

protons).
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Position

Proton

Multiplicity

Coupling (

Hz)

Shift (

ppm)

Assignment
Logic

Amine

Broad Singlet

7.00 - 7.50

Exchangeabl
e; broadens

with water.

H3

Doublet (d)

9.0

7.05-7.15

Ortho to
amino group
(electron-
rich);
shielded
(upfield).

H4

Ar-H

Doublet (d)

9.0

8.00 - 8.10

Meta to
amino;
downfield due
to ring

current.

H6

Ar-H

Doublet (d)

8.5

7.60-7.70

Ortho to Br;
Beta to N8.

H7

Ar-H

Doublet (d)

8.5

8.80 - 8.90

Alpha to N8;
highly
deshielded
(most
downfield

signal).

Diagnostic Analysis:

e The H3/H4 System: You must observe an AB system (two doublets,

Hz). If H3 is a singlet, the bromine is likely at position 3.

e The H6/H7 System: You must observe a second AB system (two doublets,

Hz).
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o Differentiation: H7 is significantly more downfield (

8.8 ppm) than H6 due to the adjacent nitrogen (N8).

o Regio-check: If the bromine were at position 6, H5 and H7 would appear as meta-coupled
doublets (

Hz) or singlets, not an ortho-coupled pair.

C. Infrared Spectroscopy (FT-IR)

IR is less specific for regiochemistry but validates functional groups.
e Primary Amine (
): Doublet band at

(asymmetric/symmetric stretch).

e C=N/C=C (Aromatic): Strong bands at

o C-Br Stretch: Weak/Medium band at
(Fingerprint region).
D. UV-Visible Spectroscopy
» : Expected absorption maxima at
240 nm and
350 nm (methanol).

o Chromophore: The extended conjugation of the naphthyridine ring results in strong UV
absorption, useful for HPLC detection (monitor at 254 nm and 320 nm).

Structural Validation Logic
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The following graph illustrates the coupling pathways used to assign the NMR signals
definitively.
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Figure 2: NMR connectivity map. Solid blue lines indicate scalar coupling (through-bond);
dashed yellow lines indicate spatial proximity (NOE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. mdpi.com [mdpi.com]
e 2. 1,8-Naphthyridine synthesis [organic-chemistry.org]

e To cite this document: BenchChem. [Technical Guide: Spectroscopic Profiling of 5-Bromo-
1,8-naphthyridin-2-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12954951/docs#technical-guide-spectroscopic-
profiling-of-5-bromo-1-8-naphthyridin-2-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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